Cas no 2385297-07-2 (4-Methanesulfonyl-3-methyl-1H-pyrazole)

• Product Name: 4-Methanesulfonyl-3-methyl-1H-pyrazole
• CAS No: 2385297-07-2
• MF: C₅H₈N₂O₂S
• MW: 160.194219589233
• CID: 6098216
• PubChem ID: 118448425
• Update Time: 2025-06-14

4-Methanesulfonyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2385297-07-2
• 5-methyl-4-methylsulfonyl-1H-pyrazole
• Z1813195431
• SCHEMBL17177774
• CS(=O)(=O)C=1C(=NNC1)C
• EN300-7673358
• 4-METHANESULFONYL-3-METHYL-1H-PYRAZOLE
• 4-Methanesulfonyl-3-methyl-1H-pyrazole

• Inchi： 1S/C5H8N2O2S/c1-4-5(3-6-7-4)10(2,8)9/h3H,1-2H3,(H,6,7)
• InChI Key： DXWNTDPQIPHBGH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NNC=1C)(=O)=O

Computed Properties

• Exact Mass: 160.03064868g/mol
• Monoisotopic Mass: 160.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.2Ų

Additional information on 4-Methanesulfonyl-3-methyl-1H-pyrazole

Comprehensive Overview of 4-Methanesulfonyl-3-methyl-1H-pyrazole (CAS No. 2385297-07-2)

The compound 4-Methanesulfonyl-3-methyl-1H-pyrazole (CAS No. 2385297-07-2) is a specialized sulfonylpyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methanesulfonyl group and a methyl-substituted pyrazole ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold or a metabolic modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for heterocyclic compounds like 4-Methanesulfonyl-3-methyl-1H-pyrazole has surged due to their role in developing small-molecule therapeutics. This compound’s sulfonamide moiety enhances its binding affinity to biological targets, a feature frequently explored in cancer research and anti-inflammatory drug design. Notably, its CAS No. 2385297-07-2 is often queried in patent databases, reflecting industrial interest in proprietary formulations.

The synthesis of 4-Methanesulfonyl-3-methyl-1H-pyrazole typically involves multistep organic reactions, including sulfonylation of pyrazole precursors. Its high purity grade (>98%) is critical for reproducibility in structure-activity relationship (SAR) studies, a common focus area for medicinal chemists. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity, ensuring compliance with Good Laboratory Practices (GLP).

From an environmental perspective, green chemistry approaches are being adapted to optimize the production of sulfonylpyrazoles. Researchers are investigating catalytic methods to reduce waste generation during synthesis, addressing sustainability concerns in fine chemical manufacturing. This aligns with the broader industry shift toward eco-friendly synthetic routes.

In conclusion, 4-Methanesulfonyl-3-methyl-1H-pyrazole (CAS No. 2385297-07-2) represents a promising building block for drug discovery and material science. Its combination of structural robustness and functional versatility positions it as a valuable asset in both academic and industrial settings. Future research may explore its utility in bioconjugation or as a precursor for high-performance polymers.